Cas no 98476-16-5 (Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate
• CAS No: 98476-16-5
• MF: C₁₃H₁₀ClN₃O₂
• MW: 275.690401554108
• CID: 94889
• PubChem ID: 13772956
• Update Time: 2025-11-07

Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate
• ethyl 1-(3-chlorophenyl)-5-cyanopyrazole-4-carboxylate
• 1-(3-CHLOROPHENYL)-5-CYANO-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ethyl1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate
• F17262
• AKOS015907883
• SCHEMBL10340616
• DTXSID20548994
• FT-0732580
• AMY11998
• 98476-16-5

• Inchi： 1S/C13H10ClN3O2/c1-2-19-13(18)11-8-16-17(12(11)7-15)10-5-3-4-9(14)6-10/h3-6,8H,2H2,1H3
• InChI Key： JPKWVUOGGMHDQQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C#N)=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 275.0461543g/mol
• Monoisotopic Mass: 275.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.31
• Melting Point: 93-95 ºC
• Boiling Point: 454.42°C at 760 mmHg
• Flash Point: 228.625°C
• Refractive Index: 1.614

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate (CAS: 98476-16-5)

Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate (CAS: 98476-16-5) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural characterization, and biological activities, positioning it as a promising candidate for therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance and potential in drug development.

The compound's structural features, including the presence of a cyano group and a chlorophenyl moiety, contribute to its unique chemical reactivity and biological interactions. Recent synthetic methodologies have focused on optimizing the yield and purity of Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate, with particular emphasis on green chemistry approaches to reduce environmental impact. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its molecular structure and purity.

In terms of biological activity, preliminary studies have demonstrated that Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate exhibits notable inhibitory effects on specific enzymatic targets, including kinases and proteases, which are implicated in various disease pathways. For instance, recent in vitro assays have shown its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Additionally, its cytotoxicity profile has been evaluated against a panel of cancer cell lines, revealing selective activity that warrants further investigation.

Mechanistic studies have begun to elucidate the compound's mode of action at the molecular level. Computational modeling and molecular docking simulations suggest that Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate interacts with specific binding pockets of target proteins, disrupting their function. These insights are critical for the rational design of derivatives with enhanced potency and selectivity. Furthermore, pharmacokinetic studies are underway to assess its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a drug candidate.

The potential therapeutic applications of Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate extend beyond oncology and inflammation. Recent exploratory research has indicated its utility in neurodegenerative diseases, where it may modulate pathways associated with oxidative stress and neuronal apoptosis. However, these findings are still in the early stages, and further validation through in vivo studies is required to confirm its efficacy and safety.

In conclusion, Ethyl 1-(3-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate (CAS: 98476-16-5) represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research efforts are focused on optimizing its pharmacological properties and expanding its therapeutic applications. The integration of synthetic chemistry, computational biology, and experimental pharmacology will be pivotal in advancing this compound toward clinical development. This research brief underscores the importance of continued investigation into its mechanisms and applications, which may pave the way for novel therapeutic interventions.